6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile

• IUPAC Name: 6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile
• InChI: InChI=1S/C12H6ClN3S/c13-9-3-1-8(2-4-9)11-10(7-14)16-5-6-17-12(16)15-11/h1-6H
• InChI Key: MCJLGBCVCPGBIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)C#N)Cl
• Molecular Formula: C12H6ClN3S
• Molecular Weight: 259.71 g/mol

Description

“6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile” is a chemical compound with the IUPAC name 6-(4-chlorophenyl)-1H-1lambda3-imidazo[2,1-b]thiazole-5-carbonitrile. It has a molecular weight of 260.73.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an imidazo[2,1-b][1,3]thiazole ring attached to a 4-chlorophenyl group at the 6-position and a carbonitrile group at the 5-position.

Physical And Chemical Properties Analysis

The compound is a solid with a storage temperature of 28°C.

Scientific Research Applications

Structural and Spectroscopic Analysis

Research on structurally similar compounds to 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile has provided insights into their molecular structure, spectroscopic characteristics, and electronic interactions. For example, DFT and TD-DFT/PCM calculations were employed to analyze the molecular structure and spectroscopic characteristics of related molecules, highlighting their potential in biological applications and corrosion inhibition due to their NLO (non-linear optical) properties and electronic interactions (Wazzan, Al-Qurashi, & Faidallah, 2016).

Antimicrobial and Antiviral Activities

Certain imidazo[2,1-b][1,3,4]thiadiazole derivatives, closely related to the chemical , have demonstrated significant antimicrobial and antiviral properties. For instance, derivatives synthesized from carbohydrates showed antiviral activity against Junín virus, suggesting potential therapeutic applications (Fascio, Sepúlveda, Damonte, & D’Accorso, 2019). Additionally, research into new 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles and related compounds has revealed their potential for antioxidant and antimicrobial activities, further supporting the versatile applications of these chemical frameworks (Bassyouni et al., 2012).

Corrosion Inhibition

Research has also explored the use of imidazo[4,5-b]pyridine derivatives, which share structural similarities with this compound, as corrosion inhibitors. These studies suggest that such compounds can provide significant protection against corrosion in metals, indicating their potential industrial applications in material preservation (Saady et al., 2021).

Fluorescence and Photophysical Properties

The synthesis of novel fluorescent heterocyclic compounds, such as substituted 8-chloro-3H-imidazo[4,5-a]acridine-11-carbonitriles, demonstrates the photophysical properties of related compounds. These studies indicate the potential of this compound and similar molecules in the development of new fluorescent materials for various applications, including sensing and imaging (Sahraei et al., 2013).

Mechanism of Action

While the exact mechanism of action for “6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile” is not specified, related compounds have been shown to act as agonists for the constitutive androstane receptor (CAR), inducing CAR nuclear translocation and expression of CYP2B6 in hepatocytes.